Cas no 58069-37-7 (3-Octylpyridine)

• Product Name: 3-Octylpyridine
• CAS No: 58069-37-7
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 343208
• PubChem ID: 529407
• Update Time: 2025-04-19

3-Octylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Octylpyridine
• DTXSID10336165
• Pyridine, 3-octyl
• MFCD23703133
• 5-octylpyridine
• SCHEMBL920223
• D82591
• 58069-37-7
• BS-17264
• CS-0152264
• AKOS016011842

• Inchi： 1S/C13H21N/c1-2-3-4-5-6-7-9-13-10-8-11-14-12-13/h8,10-12H,2-7,9H2,1H3
• InChI Key： VRSLSMSXIFJONL-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)CCCCCCCC

Computed Properties

• Exact Mass: 191.16753
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives